Cas no 774193-68-9 (1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]-)

• Product Name: 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]-
• CAS No: 774193-68-9
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5994094
• PubChem ID: 834041
• Update Time: 2025-05-18

1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]-
• CCG-117258
• Z57328552
• 774193-68-9
• AN-465/41988141
• 2-Methyl-2-(((3-methylthiophen-2-yl)methyl)amino)propan-1-ol
• RX7
• 2-METHYL-2-{[(3-METHYLTHIOPHEN-2-YL)METHYL]AMINO}PROPAN-1-OL
• HMS1617D02
• CS-0248939
• 2-methyl-2-{[(3-methyl-2-thienyl)methyl]amino}-1-propanol
• EN300-4195953
• AKOS000611024

• Inchi： 1S/C10H17NOS/c1-8-4-5-13-9(8)6-11-10(2,3)7-12/h4-5,11-12H,6-7H2,1-3H3
• InChI Key： IFQLAGXBYFTXBB-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC1SC=CC=1C)C

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 321.9±32.0 °C(Predicted)
• pka: 15.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]-

Professional Introduction to Compound with CAS No. 774193-68-9 and Product Name: 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]-

Compound with the CAS number 774193-68-9 and the product name 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]- represents a fascinating subject of study in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The molecular architecture of this compound includes a propanol backbone modified with a methyl group at the second carbon position, further functionalized with an amino group that is indirectly linked to a 3-methyl-2-thienyl moiety. Such structural complexity suggests a rich chemical behavior that could be leveraged in drug design and synthesis.

The 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]- derivative is of particular interest in the development of novel therapeutic agents. The presence of the thienyl ring, a common heterocyclic structure in pharmaceuticals, hints at potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of thienyl-containing compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. For instance, derivatives of thiophene have been explored for their anti-inflammatory, antiviral, and anticancer properties. The incorporation of the methylamino group into the molecular framework further enhances the compound's pharmacological profile by introducing basicity and potential hydrogen bonding capabilities.

In the realm of drug discovery, the synthesis and optimization of compounds like 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]- are critical steps toward identifying lead candidates for further development. The structural features of this compound make it a promising candidate for further investigation in vitro and in vivo. Researchers have been particularly interested in exploring its interactions with protein targets, as well as its metabolic stability and pharmacokinetic properties. Advances in computational chemistry have enabled more accurate predictions of molecular behavior, allowing for the rational design of derivatives with improved efficacy and reduced side effects.

The CAS No. 774193-68-9 associated with this compound serves as a unique identifier, facilitating its recognition in scientific literature and databases. This standardized numbering system is essential for ensuring consistency across different research groups and industries. The compound's identity is further confirmed by its spectroscopic properties, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, helping researchers to validate their synthetic routes and understand the compound's reactivity.

One of the most compelling aspects of studying compounds like 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]- is their potential to serve as scaffolds for drug development. By modifying specific functional groups or introducing new ones, chemists can generate libraries of derivatives that exhibit tailored biological activities. For example, variations in the substitution pattern around the thienyl ring or changes in the length or nature of the alkyl chains can significantly influence the compound's potency and selectivity. Such modifications are often guided by structure-activity relationship (SAR) studies, which correlate chemical structure with biological response.

The pharmaceutical industry has increasingly relied on innovative synthetic methodologies to access complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient construction of intricate molecular frameworks. These methods allow for precise control over regioselectivity and stereochemistry, which are critical factors in determining a drug's efficacy and safety profile. The development of novel synthetic routes also contributes to sustainability efforts within the pharmaceutical sector by reducing waste and improving yields.

As our understanding of biological systems continues to evolve, so too does our approach to drug discovery. Modern computational tools enable researchers to predict how candidate compounds will behave within living organisms, reducing reliance on traditional trial-and-error methods. Machine learning algorithms can analyze vast datasets to identify patterns that correlate structural features with biological activity, thereby accelerating the identification of promising drug candidates. This interdisciplinary approach combines expertise from chemistry, biology, pharmacology, and computer science to create more efficient pipelines for drug development.

The study of compounds like 1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]- also underscores the importance of collaboration across academic institutions and industrial partners. Open sharing of data and methodologies fosters innovation by allowing researchers worldwide to contribute to collective knowledge bases. This collaborative spirit has led to significant breakthroughs in understanding complex diseases such as cancer or neurodegenerative disorders through targeted small molecule intervention.

In conclusion,1-Propanol, 2-methyl-2-[[(3-methyl-2-thienyl)methyl]amino]-, identified under CAS No. 774193-68-9, represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule or scaffold for drug development programs aimed at addressing unmet medical needs worldwide.